2-(4-oxopentan-2-ylideneamino)acetic Acid

• CAS No.: 774143-38-3
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 2-(4-oxopentan-2-ylideneamino)acetic acid
• InChI: InChI=1S/C7H11NO3/c1-5(3-6(2)9)8-4-7(10)11/h3-4H2,1-2H3,(H,10,11)
• InChI Key: NLMLNUUELMMBKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=NCC(=O)O)CC(=O)C

Description

2-(4-Oxopentan-2-ylideneamino)acetic Acid (CAS: 774143-38-3) is an acetic acid derivative featuring a 4-oxopentan-2-ylideneamino substituent. This compound combines a keto group (oxo) at the fourth carbon of a pentan chain with an imine (Schiff base) linkage at the second carbon, conjugated to the acetic acid backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-oxopentan-2-ylideneamino)acetic acid typically involves the reaction of 4-oxopentanal with glycine in the presence of a suitable catalyst. The reaction conditions often include a controlled temperature and pH to ensure the formation of the desired product. The process can be summarized as follows:

Reactants: 4-oxopentanal and glycine.

Catalyst: Acidic or basic catalyst depending on the desired reaction pathway.

Conditions: Controlled temperature (usually around 25-30°C) and pH (around 7-8).

Industrial Production Methods

Industrial production of 2-(4-oxopentan-2-ylideneamino)acetic acid may involve large-scale batch reactors where the reactants are mixed and allowed to react under controlled conditions. The product is then purified using techniques such as crystallization or chromatography to obtain a high-purity compound.

Chemical Reactions Analysis

Types of Reactions

2-(4-oxopentan-2-ylideneamino)acetic acid can undergo various chemical reactions, including:

Oxidation: The ketone group can be oxidized to form carboxylic acids.

Reduction: The imine group can be reduced to form amines.

Substitution: The compound can undergo nucleophilic substitution reactions at the imine group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines or alcohols can be used under mild conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted imines or amines.

Scientific Research Applications

2-(4-oxopentan-2-ylideneamino)acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4-oxopentan-2-ylideneamino)acetic acid involves its interaction with specific molecular targets. The imine group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their function. Additionally, the ketone group can participate in redox reactions, influencing cellular processes.

Comparison with Similar Compounds

Structural Features and Functional Groups

The following compounds share functional or structural similarities with 2-(4-Oxopentan-2-ylideneamino)acetic Acid:

Compound Name	CAS Number	Molecular Formula	Key Functional Groups	Structural Notes
2-(4-Oxopentan-2-ylideneamino)acetic Acid	774143-38-3	C₇H₁₀N₂O₃	Imine, keto, carboxylic acid	Aliphatic chain with conjugated imine
4-Oxopentanoic Acid (Levulinic Acid)	123-76-2	C₅H₈O₃	Keto, carboxylic acid	Linear 5-carbon keto acid
2-Hydroxy-4-oxopentanoic Acid	54031-97-9	C₅H₈O₄	Hydroxy, keto, carboxylic acid	Hydroxyl at C2, keto at C4
4-Methyl-2-oxopentanoic Acid	816-66-0	C₆H₁₀O₃	Keto, carboxylic acid, methyl branch	Branched chain with keto at C2
2-((4-Nitrophenyl)amino)-2-oxoacetic Acid	103-94-6	C₈H₆N₂O₅	Aromatic amine, keto, carboxylic acid	Nitrophenyl substituent
2-(2-Oxocyclopentyl)acetic Acid	1460-38-4	C₇H₁₀O₃	Cyclic ketone, carboxylic acid	Cyclopentane ring fused with keto group

Key Observations :

• Imine vs. Keto Groups : The imine group in the target compound may confer greater reactivity in nucleophilic additions compared to simple keto acids like levulinic acid .
• Branching Effects: 4-Methyl-2-oxopentanoic acid’s methyl branch likely reduces solubility in polar solvents relative to the linear target compound .
• Aromatic vs.

Physicochemical Properties

Property	2-(4-Oxopentan-2-ylideneamino)acetic Acid	Levulinic Acid	4-Methyl-2-oxopentanoic Acid	2-((4-Nitrophenyl)amino)-2-oxoacetic Acid
Melting Point	Not reported	33–35°C	Not reported	Not reported
Solubility	Likely moderate in polar aprotic solvents	High in water and ethanol	Low (due to branching)	Low (nitroaromatic hinders solubility)
Acidity (pKa)	~3–4 (carboxylic acid)	~4.6 (carboxylic acid)	~3.5–4.0	~1.5–2.5 (enhanced by nitro group)

Notes:

• The imine group in the target compound may form hydrogen bonds, influencing crystallinity, as seen in structurally related compounds like 2-(3-Bromo-4-methoxyphenyl)acetic acid, which forms centrosymmetric dimers .
• Levulinic acid’s high solubility in water contrasts with the target compound’s predicted lower solubility due to hydrophobic imine and aliphatic chains .